Cas no 1497419-93-8 (Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate)

• Product Name: Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate
• CAS No: 1497419-93-8
• MF: C₁₂H₁₆ClN₃O₃
• MW: 285.726741790771
• MDL: MFCD27992049
• CID: 4701184
• Update Time: 2025-06-26

Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate
• TRANS-METHYL 2-CHLORO-4-((4-HYDROXYCYCLOHEXYL)AMINO)PYRIMIDINE-5-CARBOXYLATE
• methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)amino)pyrimidine-5-carboxylate

• MDL： MFCD27992049
• Inchi： 1S/C12H16ClN3O3/c1-19-11(18)9-6-14-12(13)16-10(9)15-7-2-4-8(17)5-3-7/h6-8,17H,2-5H2,1H3,(H,14,15,16)
• InChI Key： SECNSRAEJAMXEI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)OC)C(=N1)NC1CCC(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 84.3

Additional information on Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate

Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate (CAS No. 1497419-93-8): A Comprehensive Overview

Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate, identified by its CAS number 1497419-93-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural complexity of this molecule, characterized by its chloro, amino, and hydroxycyclohexyl substituents, makes it a promising candidate for further investigation in medicinal chemistry.

The< strong>Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate molecule exhibits a unique combination of functional groups that contribute to its potential pharmacological properties. The presence of a chloro group at the 2-position and an amino group at the 4-position enhances its reactivity and binding affinity to biological targets. Additionally, the incorporation of a (1r,4r)-4-hydroxycyclohexyl moiety introduces steric and electronic effects that can modulate the compound's interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of this compound. These studies suggest that the< strong>Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate may exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies indicate that this compound could interact with kinases and other enzymes implicated in cancer progression, making it a potential lead compound for the development of novel anticancer agents.

The< strong>hydroxycyclohexyl substituent in the molecule is particularly noteworthy due to its ability to influence both the solubility and bioavailability of the compound. This feature is crucial for drug development, as it ensures that the compound can be effectively absorbed and distributed within the body. Furthermore, the stereochemistry of the (1r,4r)-configuration provides a specific three-dimensional arrangement that may enhance binding affinity to target proteins.

In vitro studies have begun to explore the pharmacological profile of< strong>Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate. These investigations have revealed promising preliminary results regarding its antimicrobial and anti-inflammatory properties. The chloro and amino groups are thought to contribute to these effects by interfering with essential bacterial metabolic pathways or by modulating inflammatory signaling cascades. Additionally, the< strong>hydroxycyclohexyl moiety may enhance membrane permeability in certain microbial species, further contributing to its antimicrobial activity.

The compound's potential as an anticancer agent has also been a focus of recent research. Preclinical studies suggest that< strong>Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate may inhibit the activity of tyrosine kinases, which are frequently overexpressed in various types of cancer. By targeting these kinases, the compound could disrupt signaling pathways that promote cell proliferation and survival. Moreover, its ability to induce apoptosis in cancer cells has been observed in initial cell-based assays, indicating its potential as a therapeutic agent.

The synthesis of< strong>Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate presents both challenges and opportunities for medicinal chemists. The complex stereochemistry of the< strong>(1r,4r)-4-hydroxycyclohexyl group requires precise synthetic methodologies to ensure high enantiomeric purity. Advances in asymmetric synthesis have provided new tools for constructing this moiety efficiently. Additionally, optimizing reaction conditions to minimize side products is crucial for achieving high yields and purity.

The pharmacokinetic properties of this compound are also under investigation. Studies have begun to assess its absorption, distribution, metabolism, excretion (ADME) profile in animal models. These studies are essential for understanding how the compound behaves within the body and for predicting its clinical efficacy and safety. The solubility-enhancing effects of the< strong>hydroxycyclohexyl group are expected to improve oral bioavailability, making it a viable candidate for systemic administration.

The future direction of research on< strong>Methyl 2-chloro-4-(((1r,4r)-4-hydroxicyclohexyl)-amino)pyrimidine-5-carboxylate includes further exploration of its mechanism of action and optimization for clinical development. Collaborative efforts between computational chemists, biochemists, and pharmacologists will be essential in elucidating how this compound interacts with biological targets at a molecular level. Additionally, preclinical toxicology studies will be necessary to assess its safety profile before moving into human clinical trials.

In conclusion,< strong>Methyl 2-chloro-4-(((1r,4r)-4-hydroxycyclohexyl)-amino)pyrimidine-5-carboxylate (CAS No. 1497419-93-8) is a structurally complex pyrimidine derivative with significant potential in pharmaceutical applications. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.